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Compound of Interest |

Compound Name: Azaspirene
CAS No.: 461644-34-8
Cat. No.: B15613036
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This guide provides essential information and step-by-step procedures for the proper disposal
of Azaspirene, a novel angiogenesis inhibitor.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Azaspirene is
not publicly available, the following procedures are based on general best practices for the
disposal of hazardous laboratory chemicals and should be followed to ensure safety and
regulatory compliance. It is imperative to consult your institution's Environmental Health and
Safety (EHS) department for specific guidelines and requirements.

Immediate Safety and Handling

Before disposal, it is crucial to handle Azaspirene with appropriate safety measures. As a
bioactive compound and a mycotoxin produced by Neosartorya sp., it should be treated as
potentially hazardous.[1][2]

Personal Protective Equipment (PPE) is mandatory:

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15613036#bc-rfq
https://www.benchchem.com/product/b15613036/docs?utm_src=pdf-body#proper-disposal-of-azaspirene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15613036/docs?utm_src=pdf-body#proper-disposal-of-azaspirene-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15613036/docs?utm_src=pdf-body#proper-disposal-of-azaspirene-a-guide-for-laboratory-professionals
https://pmc.ncbi.nlm.nih.gov/articles/PMC9867472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11006677/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Eye Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Use chemical-resistant gloves and a lab coat.

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood.

Azaspirene Properties

A summary of the known quantitative data for Azaspirene is provided in the table below.
Understanding these properties is essential for safe handling and disposal.

Property Value

Molecular Formula C21H23NOs

Molecular Weight 369.4 g/mol

Appearance Solid (Specific color not widely reported)
Solubility Data not readily available

Bioactivity Angiogenesis inhibitor

Step-by-Step Disposal Protocol

The primary method for the disposal of Azaspirene and its contaminated materials is through
your institution's hazardous waste management program.

1. Waste Segregation:

e Do not mix Azaspirene waste with non-hazardous trash or other waste streams.
e Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., solutions containing Azaspirene).

2. Waste Containerization:

e Solid Waste: Place all solid waste contaminated with Azaspirene in a designated, leak-
proof, and clearly labeled hazardous waste container.
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» Liquid Waste: Collect all liquid waste containing Azaspirene in a compatible, sealed, and
shatter-resistant container (e.g., a glass or polyethylene bottle with a screw cap). Ensure the
container is appropriate for the solvents used.

o Never fill a liquid waste container more than 90% full to allow for vapor expansion.

3. Labeling:

o Clearly label each waste container with the words "Hazardous Waste."
e The label must include:

e The full chemical name: "Azaspirene”

e An accurate estimation of the concentration and volume.

e The date when the first waste was added to the container.

e The name of the principal investigator or laboratory contact.

e Any associated hazards (e.g., "Bioactive," "Potential Toxin").

4. Storage:

» Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

e Ensure secondary containment is in place to capture any potential leaks or spills.

o Store away from incompatible materials.

5. Disposal Request:

¢ Once the waste container is full or is no longer being used, arrange for pickup and disposal
through your institution's EHS department.
» Follow your institution's specific procedures for requesting a hazardous waste pickup.

Under no circumstances should Azaspirene be disposed of down the drain or in regular trash.

Experimental Workflow for Disposal
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Azaspirene Disposal Workflow
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Caption: Workflow for the proper disposal of Azaspirene waste.
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This procedural guidance is intended to provide a framework for the safe disposal of
Azaspirene in a laboratory setting. Adherence to these steps, in conjunction with your
institution-specific EHS protocols, will help ensure the safety of laboratory personnel and the
protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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